Cas no 103264-49-9 (1-Benzyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-Benzyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 103264-49-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD11557215
• CID: 4568759
• PubChem ID: 28948275
• Update Time: 2023-08-10

1-Benzyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-1,2,3-triazole-5-carboxylic acid
• 3-benzyltriazole-4-carboxylic acid
• 1H-1,2,3-Triazole-5-carboxylic acid, 1-(phenylmethyl)-
• F53845
• Z2050688057

• MDL： MFCD11557215
• Inchi： 1S/C10H9N3O2/c14-10(15)9-6-11-12-13(9)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15)
• InChI Key： VGHYXBIQQIKYEP-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.069477g/mol
• Monoisotopic Mass: 203.069477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.2g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives